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Compound of Interest

Benzyl tetrahydro-2H-pyran-4-
Compound Name:
carboxylate

Cat. No.: B1290441

Essential Safety and Handling Guide for Benzyl
tetrahydro-2H-pyran-4-carboxylate

This guide provides crucial safety, handling, and disposal information for Benzyl tetrahydro-
2H-pyran-4-carboxylate, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is vital for ensuring laboratory safety and
procedural accuracy.

Immediate Safety Precautions: Before handling, ensure a well-ventilated area, preferably a
chemical fume hood, is in operation.[1] Emergency equipment, including an eyewash station
and a safety shower, must be readily accessible.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential when handling Benzyl
tetrahydro-2H-pyran-4-carboxylate. The following table summarizes the recommended PPE.
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PPE Category

Type and Specifications

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield worn over safety
glasses. Must conform to
EN166 (EU) or NIOSH (US)
standards.[1][2]

Protects against potential
splashes of the compound,
which may be irritating to the
eyes.[1][3]

Hand Protection

Chemically resistant gloves
(e.g., nitrile or butyl rubber).[1]
For full contact, butyl rubber
with a minimum layer thickness
of 0.3 mm is recommended.
For splash contact, nitrile
rubber with a minimum layer
thickness of 0.4 mm is

suitable.

Prevents skin contact.[1]
Disposable nitrile gloves offer
good protection for short-term

use.[1]

Skin and Body Protection

A laboratory coat or impervious

clothing should be worn.[2]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Generally not required if
handled in a fume hood.[1] If
there is a risk of generating
dust or aerosols outside a
fume hood, an air-purifying
respirator with appropriate

cartridges should be used.

Minimizes inhalation of the
compound. Engineering
controls like fume hoods are

the primary defense.[1]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the safe handling of Benzyl tetrahydro-2H-pyran-4-carboxylate from

receipt to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly sealed container in a cool, dry, and well-ventilated area at 2-8°C.[4]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG4_acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Personal_Protective_Equipment_for_Benzyl_phenylacetate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG4_acid.pdf
https://download.basf.com/p1/000000000030221242_SDS_GEN_00/en/Pyranol_Safety_Data_Sheet_United_Nations_English.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG4_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG4_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG4_acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Personal_Protective_Equipment_for_Benzyl_phenylacetate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG4_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG4_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzyl_PEG4_acid.pdf
https://www.benchchem.com/product/b1290441?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/tetrahydro-pyran-derivatives/150634-benzyl-tetrahydro-2h-pyran-4-carboxylate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Log the compound in your chemical inventory.

. Preparation for Use:

Allow the container to equilibrate to room temperature before opening to prevent
condensation.

Conduct all weighing and solution preparation inside a certified chemical fume hood.[1]
Use dedicated spatulas and weighing paper.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

. Experimental Use:

Handle all solutions containing the compound with the same level of precaution as the solid
form.

Wash hands and any exposed skin thoroughly after handling.[5][6]

Accidental Release and First Aid Measures

Spills: In case of a small spill, restrict access to the area. Wearing appropriate PPE, cover
the spill with an absorbent material like vermiculite or sand.[1] Carefully collect the absorbed
material into a designated hazardous waste container.[1] Clean the spill area with a suitable
solvent and collect the cleaning materials as hazardous waste.[1]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice.[5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[5]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[5]
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.

o Waste Segregation: Collect all solid waste contaminated with the compound (e.g., gloves,
pipette tips, weighing paper) in a designated, leak-proof hazardous waste container.[1]

 Liquid Waste: Collect all liquid waste containing the compound in a separate, clearly labeled
hazardous waste container.[1]

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do
not mix with other waste. Handle uncleaned containers as you would the product itself.

Physical and Chemical Properties

Property Value

Molecular Formula C13H1603

Molecular Weight 220.26 g/mol [4][7]

Storage Temperature 2-8°C[4]

Appearance White to brown solid (for similar compounds)[5]
Melting Point/Range 87 - 89 °C (for a similar compound)[5]

Boiling Point/Range 115 °C @ 20 mmHg (for a similar compound)[5]

Experimental Workflow
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Caption: Workflow for handling Benzyl tetrahydro-2H-pyran-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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